Cas no 133261-10-6 (Ethyl 3-(tert-butyl)-1-methyl-1H-pyrazole-5-carboxylate)

Ethyl 3-(tert-butyl)-1-methyl-1H-pyrazole-5-carboxylate structure
133261-10-6 structure
Product Name:Ethyl 3-(tert-butyl)-1-methyl-1H-pyrazole-5-carboxylate
CAS No:133261-10-6
MF:C11H18N2O2
MW:210.272822856903
MDL:MFCD00085059
CID:133849
Update Time:2025-04-19

Ethyl 3-(tert-butyl)-1-methyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(tert-butyl)-1-methyl-1H-pyrazole-5-carboxylate
    • Ethyl 3-tert-Butyl-1-methylpyrazole-5-carboxylate
    • 1H-Pyrazole-5-carboxylicacid, 3-(1,1-dimethylethyl)-1-methyl-, ethyl ester
    • Ethyl 3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylate
    • ethyl 5-tert-butyl-2-methylpyrazole-3-carboxylate
    • 3-(1,1-dimethylethyl)-1-methyl-1H-pyrazole-5-carboxylic acid ethyl ester
    • 5-tert-butyl-2-methyl-2H-pyrazole-3-carboxylic acid ethyl ester
    • BUTTPARK 62\11-02
    • -1-methyl-1H-pyrazole-5-carboxylate
    • ETHYL 3-(TERT-BUTYL)-1-METHYLPYRAZOLE-5-CARBOXYLATE
    • Ethyl 3-(tert-butyl)-1-methyl-1H-pyrazole-5-carboxylate, tech
    • JCOHRMJIHAFFBC-UHFFFAOYSA-N
    • SBB094368
    • TRA0021541
    • SY016923
    • ZB008580
    • MDL： MFCD00085059
    • Inchi： 1S/C11H18N2O2/c1-6-15-10(14)8-7-9(11(2,3)4)12-13(8)5/h7H,6H2,1-5H3
    • InChI Key： JCOHRMJIHAFFBC-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1=CC(C(C)(C)C)=NN1C)=O

Computed Properties

  • Exact Mass: 210.13700
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 235
  • Topological Polar Surface Area: 44.1

Experimental Properties

  • Boiling Point: 299.2℃ at 760 mmHg
  • Flash Point: 134.8℃
  • PSA: 44.12000
  • LogP: 1.89430

Ethyl 3-(tert-butyl)-1-methyl-1H-pyrazole-5-carboxylate Security Information

  • Safety Instruction： S24/25
  • Safety Term：S24/25

Ethyl 3-(tert-butyl)-1-methyl-1H-pyrazole-5-carboxylate Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 3-(tert-butyl)-1-methyl-1H-pyrazole-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR29685-1g
Ethyl 3-(tert-butyl)-1-methyl-1H-pyrazole-5-carboxylate
 133261-10-6
1g
 £15.00 2025-02-19
Apollo Scientific
OR29685-5g
Ethyl 3-(tert-butyl)-1-methyl-1H-pyrazole-5-carboxylate
 133261-10-6
5g
 £47.00 2025-02-19
Apollo Scientific
OR29685-25g
Ethyl 3-(tert-butyl)-1-methyl-1H-pyrazole-5-carboxylate
 133261-10-6
25g
 £155.00 2025-02-19
Chemenu
CM188330-25g
Ethyl 3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylate
 133261-10-6 97%
25g
 $318 2021-08-05
Chemenu
CM188330-100g
Ethyl 3-tert-butyl-1-methyl-1H-pyrazole-5-carboxylate
 133261-10-6 97%
100g
 $794 2021-08-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E45330-1g
Ethyl 3-(tert-butyl)-1-methyl-1H-pyrazole-5-carboxylate
 133261-10-6 97%
1g
 ¥819.0 2023-09-08
TRC
E921678-100mg
Ethyl 3-(tert-butyl)-1-methyl-1h-pyrazole-5-carboxylate
 133261-10-6
100mg
 $64.00 2023-05-18
TRC
E921678-250mg
Ethyl 3-(tert-butyl)-1-methyl-1h-pyrazole-5-carboxylate
 133261-10-6
250mg
 $75.00 2023-05-18
TRC
E921678-500mg
Ethyl 3-(tert-butyl)-1-methyl-1h-pyrazole-5-carboxylate
 133261-10-6
500mg
 $87.00 2023-05-18
TRC
E921678-1g
Ethyl 3-(tert-butyl)-1-methyl-1h-pyrazole-5-carboxylate
 133261-10-6
1g
 $98.00 2023-05-18

Ethyl 3-(tert-butyl)-1-methyl-1H-pyrazole-5-carboxylate Production Method

Ethyl 3-(tert-butyl)-1-methyl-1H-pyrazole-5-carboxylate Related Literature

Related Categories

133261-10-6 (Ethyl 3-(tert-butyl)-1-methyl-1H-pyrazole-5-carboxylate) Related Products

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.